
In-Depth Technical Guide: O-desmethyl
Mebeverine acid D5

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: O-desmethyl Mebeverine acid D5

Cat. No.: B1139145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of O-desmethyl Mebeverine acid
D5, a deuterated metabolite of the antispasmodic drug Mebeverine. This document collates

critical data on its chemical properties, safety information, and its application in experimental

settings, particularly in pharmacokinetic studies.

Chemical and Physical Properties
O-desmethyl Mebeverine acid D5 is primarily utilized as an internal standard in bioanalytical

methods due to its isotopic labeling. The following table summarizes its key chemical and

physical properties as compiled from various suppliers.
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Property Value Source

Chemical Name

4-[Ethyl[2-(4-hydroxyphenyl)-1-

methylethyl-d5]amino]butanoic

Acid

[1]

Synonyms

O-Desmethyl Mebeverine Acid-

d5, 4-((ethyl-d5)(1-(4-

hydroxyphenyl)propan-2-

yl)amino)butanoic acid

[2][3]

CAS Number 1329488-46-1 [1]

Molecular Formula C₁₅H₁₈D₅NO₃ [1]

Molecular Weight 270.38 g/mol [1][4]

Appearance Not Available (likely a solid) [1]

Storage 2-8°C Refrigerator [1]

Shipping Conditions Ambient [1]

Applications

Internal standard for

quantitative analysis by NMR,

GC-MS, or LC-MS

[5]

Safety Data Sheet Overview
A complete Safety Data Sheet (SDS) for O-desmethyl Mebeverine acid D5 is not publicly

available. However, an SDS for the related compound, O-desmethyl Mebeverine alcohol

hydrochloride, provides an indication of the potential hazards.[6] Researchers should handle O-
desmethyl Mebeverine acid D5 with appropriate caution, assuming a similar hazard profile

until a specific SDS is obtained from the supplier. The information below is adapted from the

SDS for O-desmethyl Mebeverine alcohol hydrochloride.[6]
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Hazard and Precaution Description

GHS Classification
Not classified as a hazardous substance or

mixture.[6]

First Aid Measures

Eye Contact: Immediately flush with large

amounts of water. Skin Contact: Rinse skin

thoroughly with water. Inhalation: Move to fresh

air. Ingestion: Do NOT induce vomiting; wash

out mouth with water. In all cases of exposure, it

is advised to call a physician.[6]

Handling

Avoid inhalation and contact with eyes and skin.

Use in areas with appropriate exhaust

ventilation.[6]

Personal Protective Equipment

Wear appropriate personal protective

equipment, including safety glasses, gloves, and

a lab coat.[6]

Stability and Reactivity

Stable under recommended storage conditions.

Incompatible with strong acids/alkalis and strong

oxidizing/reducing agents.[6]

Disclaimer: This safety information is based on a related compound and should be used as a

guideline. It is imperative to obtain the specific SDS from the supplier before handling O-
desmethyl Mebeverine acid D5.

Role in Mebeverine Metabolism and Mechanism of
Action
O-desmethyl Mebeverine acid is a significant metabolite of Mebeverine, an antispasmodic drug

used to treat irritable bowel syndrome (IBS). Mebeverine acts directly on the smooth muscle of

the gastrointestinal tract, relieving cramps and spasms. Its mechanism of action is thought to

involve the blockade of calcium channels in smooth muscle cells, leading to muscle relaxation.

Mebeverine undergoes extensive and rapid metabolism in the body, primarily through

hydrolysis by esterases. This initial step breaks down Mebeverine into Mebeverine alcohol and
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veratric acid. The Mebeverine alcohol is then further metabolized to form other compounds,

including O-desmethyl Mebeverine acid (also known as desmethylmebeverine acid or DMAC).

Due to this rapid metabolism, the parent Mebeverine drug is often undetectable in plasma.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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